Cas no 312928-21-5 ((5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione)

• Product Name: (5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione
• CAS No: 312928-21-5
• MF: C₁₉H₁₅BrN₂O₄
• MW: 415.237404108047
• CID: 5932128
• PubChem ID: 5761157
• Update Time: 2025-07-11

(5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione
• (E)-5-(3-bromo-4-methoxybenzylidene)-1-(o-tolyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-bromo-4-methoxyphenyl)methylene]-1-(2-methylphenyl)-
• AKOS000678040
• (5E)-5-[(3-bromo-4-methoxyphenyl)methylidene]-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione
• F0804-0983
• 5-(3-Bromo-4-methoxy-benzylidene)-1-o-tolyl-pyrimidine-2,4,6-trione
• 312928-21-5

• Inchi： 1S/C19H15BrN2O4/c1-11-5-3-4-6-15(11)22-18(24)13(17(23)21-19(22)25)9-12-7-8-16(26-2)14(20)10-12/h3-10H,1-2H3,(H,21,23,25)
• InChI Key： IKGKTOMPGISCRF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2C)C(=O)C(=CC2=CC=C(OC)C(Br)=C2)C(=O)N1

Computed Properties

• Exact Mass: 414.02152g/mol
• Monoisotopic Mass: 414.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• pka: 7.97±0.20(Predicted)

Additional information on (5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione

Compound CAS No 312928-21-5: A Comprehensive Overview

The compound with CAS No 312928-21-5, known as (5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of diazinanetiones, which are known for their unique structural properties and potential applications in drug design. The molecule's structure is characterized by a diazinane ring system with three ketone groups and a substituted phenyl group attached via a methylidene linkage.

Recent studies have highlighted the importance of diazinanetiones in the development of new therapeutic agents. The presence of a bromine atom at the 3-position of the phenyl ring and a methoxy group at the 4-position introduces significant electronic and steric effects, which can influence the compound's reactivity and bioavailability. These substituents also play a crucial role in modulating the molecule's interaction with biological targets, making it a promising candidate for further research in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diazinane skeleton. Researchers have employed various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also enhanced the purity of the final product, which is critical for its application in biological assays.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated that (5E)-5-(3-bromo-4-methoxyphenyl)methylidene-1-(2-methylphenyl)-1,3-diazinane-2,4,6-trione exhibits selective activity against certain enzymes and receptors, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has further underscored its potential as a central nervous system drug.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The diazinane ring system provides a rigid framework that can be utilized in designing advanced materials with specific mechanical and electronic properties. Researchers are currently investigating its use in creating stimuli-responsive polymers and sensors.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light or microbial action, the compound undergoes hydrolysis or oxidation, leading to its breakdown into less complex molecules. These findings are critical for ensuring sustainable practices in chemical manufacturing.

In conclusion, CAS No 312928-21-5 represents a fascinating example of how modern organic chemistry intersects with pharmacology and materials science. Its unique structure and versatile properties make it a valuable subject for ongoing research. As new insights emerge from both academic and industrial studies, this compound continues to pave the way for innovative applications across multiple disciplines.